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Compound of Interest

Compound Name: Behenyl arachidate

Cat. No.: B1622150 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the safety and toxicity profile of behenyl
arachidate, a wax ester commonly used in the cosmetics industry. This document is intended

for researchers, scientists, and drug development professionals, offering a consolidated

resource of available data, experimental methodologies, and metabolic insights.

Executive Summary
Behenyl arachidate, the ester of behenyl alcohol and arachidic acid, belongs to the broader

class of alkyl esters. Extensive reviews by regulatory and scientific bodies, such as the

Cosmetic Ingredient Review (CIR) Expert Panel, have consistently found these compounds to

be safe for their intended use in cosmetics, provided they are formulated to be non-irritating.[1]

[2][3][4] While specific quantitative toxicity data for behenyl arachidate is limited in publicly

accessible literature, a comprehensive safety profile can be extrapolated from data on

structurally related alkyl esters and their constituent fatty acids and alcohols. This guide

synthesizes the available information to provide a robust overview of the toxicological profile of

behenyl arachidate.

Chemical and Physical Properties
Behenyl arachidate is a saturated wax ester with the following properties:
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Property Value Reference

Chemical Name Docosyl eicosanoate [5]

CAS Number 42232-87-1

Molecular Formula C42H84O2

Molecular Weight 621.12 g/mol

Physical State Solid at room temperature

Purity (Typical) >99%

Toxicological Data Summary
Quantitative toxicological data for behenyl arachidate is not readily available in the public

domain. The safety assessment of behenyl arachidate relies heavily on the principle of read-

across from other alkyl esters and the known safety profiles of its hydrolysis products, behenyl

alcohol and arachidic acid. The Cosmetic Ingredient Review (CIR) Expert Panel has reviewed

237 alkyl esters and concluded them to be safe in cosmetic formulations when formulated to be

non-irritating.

Table 1: Summary of Toxicological Endpoints for Behenyl Arachidate and Related Alkyl Esters
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Toxicological Endpoint Result/Conclusion Comments

Acute Oral Toxicity

Data not available for behenyl

arachidate. Alkyl esters are

generally considered to have

low acute oral toxicity.

Based on the safety

assessment of the alkyl esters

group by the CIR.

Acute Dermal Toxicity

Data not available for behenyl

arachidate. Expected to be low

due to poor dermal absorption.

Based on the safety

assessment of the alkyl esters

group by the CIR.

Skin Irritation Not classified as a skin irritant.

Formulations containing

behenyl arachidate should be

designed to be non-irritating.

Eye Irritation May cause slight irritation.

As with most cosmetic

ingredients, direct contact with

eyes should be avoided.

Skin Sensitization
Not classified as a skin

sensitizer.

Based on the safety

assessment of the alkyl esters

group by the CIR.

Genotoxicity/Mutagenicity

Data not available for behenyl

arachidate. No mutagenic

activity would be expected

based on its structure.

The Ames test is a common

method for assessing

mutagenicity.

Reproductive and

Developmental Toxicity

Data not available for behenyl

arachidate. No adverse effects

are expected based on the

safety of its constituents.

Studies on related compounds

like behenyl alcohol show no

evidence of reproductive or

developmental toxicity.

Experimental Protocols
While specific experimental data for behenyl arachidate is scarce, the following sections

describe the standard methodologies that would be employed to assess the safety of a

substance like behenyl arachidate, according to internationally recognized guidelines.
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Acute Dermal Irritation/Corrosion
The potential for a substance to cause skin irritation or corrosion is typically assessed using the

OECD Test Guideline 404.

Experimental Workflow for OECD 404

Preparation

Application Observation & Scoring

Animal Selection
(e.g., Albino Rabbit)

Application to Skin
(Semi-occlusive Patch)

Test Substance
Preparation (0.5g)

4-hour Exposure Patch Removal & 
Substance Cleaning

Scoring of Erythema & Edema
(1, 24, 48, 72 hours)

Observation Period
(Up to 14 days)

Click to download full resolution via product page

Workflow for Acute Dermal Irritation/Corrosion (OECD 404).

Skin Sensitization: Local Lymph Node Assay (LLNA)
The Local Lymph Node Assay (LLNA) is a standard method for assessing the skin sensitization

potential of a substance, as detailed in OECD Test Guideline 442B.

Experimental Workflow for LLNA

Dosing Phase Measurement Phase Data Analysis

Animal Grouping
(e.g., Mice)

Daily Topical Application
to Dorsal Surface of Ear

Auricular Lymph
Node Excision

After 5 days Measurement of
Lymphocyte Proliferation

Calculation of
Stimulation Index (SI)

Classification as
Sensitizer or Non-sensitizer
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Click to download full resolution via product page

Workflow for Skin Sensitization Assessment (LLNA).

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical,

following OECD Test Guideline 471.

Experimental Workflow for Ames Test

Incubation Plating & Growth Evaluation

Select Bacterial Strains
(e.g., S. typhimurium, E. coli)

Expose Bacteria to
Test Substance (+/- S9)

Plate on Minimal
Growth Medium Incubate for 48-72 hours Count Revertant Colonies Compare to Control

Click to download full resolution via product page

Workflow for Genotoxicity Assessment (Ames Test).

Metabolism and Potential Pathways
Behenyl arachidate, as a wax ester, is expected to undergo hydrolysis in the body, breaking

down into its constituent fatty alcohol (behenyl alcohol) and fatty acid (arachidic acid). This

process is catalyzed by esterases.

Metabolic Fate of Behenyl Arachidate
Following oral ingestion, wax esters are hydrolyzed by lipases and carboxylesterases in the

digestive tract. The resulting behenyl alcohol and arachidic acid are then absorbed and can

enter into their respective metabolic pathways. Behenyl alcohol can be oxidized to the

corresponding fatty acid, while arachidic acid can undergo β-oxidation for energy production or

be incorporated into other lipids.

Generalized Metabolic Pathway of Behenyl Arachidate
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Hydrolysis

Further Metabolism

Behenyl Arachidate
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Generalized metabolic pathway of behenyl arachidate.

Conclusion
The available data, primarily from the comprehensive safety assessment of alkyl esters by the

Cosmetic Ingredient Review, supports the safety of behenyl arachidate in cosmetic

applications when formulations are non-irritating. While direct quantitative toxicity data for

behenyl arachidate is limited, its expected metabolic fate into generally recognized as safe
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(GRAS) components (long-chain fatty acids and alcohols) provides a strong basis for its low

toxicity profile. Standard toxicological testing methodologies, such as those outlined by the

OECD, provide a framework for any further investigation into the safety of this compound.

Researchers and drug development professionals can proceed with the use of behenyl
arachidate with a high degree of confidence in its safety, adhering to good formulation

practices to ensure the final product is non-irritating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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